Cas no 2138241-28-6 (tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate
• CAS No: 2138241-28-6
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6498987
• PubChem ID: 165478314
• Update Time: 2025-07-17

tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate
• 2138241-28-6
• EN300-1083542

• Inchi： 1S/C12H23NO2/c1-9-5-6-12(7-9,8-13)10(14)15-11(2,3)4/h9H,5-8,13H2,1-4H3
• InChI Key： YEBSRRONINMAET-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCC(C)C1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate

Comprehensive Guide to tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate (CAS No. 2138241-28-6)

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate (CAS No. 2138241-28-6) has garnered significant attention due to its versatile applications. This compound, often abbreviated for convenience, serves as a critical building block in synthetic pathways, particularly in the development of peptide mimetics and small molecule therapeutics. Its unique structural features, including the tert-butyl ester and aminomethyl functional groups, make it a valuable candidate for drug discovery and medicinal chemistry research.

The growing interest in CAS 2138241-28-6 aligns with broader trends in the pharmaceutical industry, where researchers are increasingly focused on targeted drug delivery and precision medicine. As a cyclopentane derivative, this compound offers a rigid yet flexible scaffold, which is highly desirable for modulating bioavailability and receptor binding affinity. Recent studies highlight its potential in designing enzyme inhibitors and GPCR modulators, addressing pressing challenges in oncology and neurological disorders.

From a synthetic perspective, tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate is often synthesized via multistep organic reactions, including reductive amination and esterification. Its carboxylate protection group (tert-butyl) ensures stability during subsequent reactions, a feature highly valued in parallel synthesis and combinatorial chemistry. Researchers frequently search for high-purity CAS 2138241-28-6 suppliers, emphasizing the need for HPLC validation and NMR characterization to ensure reproducibility in experimental results.

Beyond pharmaceuticals, this compound has found niche applications in material science, particularly in the development of functionalized polymers. Its amine group allows for covalent conjugation with other monomers, enabling the creation of smart materials with tailored properties. This interdisciplinary relevance has spurred discussions in academic forums and patent literature, with queries often focusing on scalable synthesis methods and cost-effective production.

Environmental and regulatory considerations also play a role in the discourse around tert-butyl 1-(aminomethyl)-3-methylcyclopentane-1-carboxylate. While it is not classified as a hazardous substance, proper laboratory handling and waste disposal protocols are essential to align with green chemistry principles. Many users inquire about biodegradability and eco-friendly alternatives, reflecting the industry’s shift toward sustainable synthesis.

In summary, CAS 2138241-28-6 represents a multifaceted compound with expanding utility across life sciences and advanced materials. Its structural ingenuity and adaptability continue to inspire innovations, making it a staple in R&D pipelines worldwide. For those exploring its potential, understanding its structure-activity relationships and synthetic accessibility is paramount to unlocking its full value.